Cas no 1449-46-3 (Benzyltriphenylphosphonium bromide)

• Product Name: Benzyltriphenylphosphonium bromide
• CAS No: 1449-46-3
• MF: C₂₅H₂₂BrP
• MW: 433.3199467659
• MDL: MFCD00031707
• CID: 41380
• PubChem ID: 2734970
• Update Time: 2025-10-30

Benzyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• Benzyltriphenylphosphonium bromide
• BENZYL TRIPHENYl PHOSPHOROUS BROMIDE
• TZP
• Phosphonium,triphenyl(phenylmethyl)-,bromide
• Benzytriphenyl Phosphonium Bromide
• benzyl trphenyl phosphonium bromide
• (Phenylmethyl)triphenylphosphonium bromide Bromo(benzyl)triphenylphosphorane
• benzyl(triphenyl)phosphanium,bromide
• (Phenylmethyl)triphenylphosphonium bromide
• Bromo(benzyl)triphenylphosphorane
• NSC 54813
• Benzyltriphenylphosphoniumbromide (6CI,7CI)
• Phosphonium, benzyltriphenyl-, bromide (8CI)
• Phosphonium, triphenyl(phenylmethyl)-,bromide (9CI)
• PX 2H
• Triphenyl(phenylmethyl)phosphonium bromide
• Triphenylbenzylphosphonium bromide
• U-CAT SA 5003
• Benzyl triphenyl pho
• Benzyl threephosphoniuM broMide
• Benzyltriphenylphosphanium bromid
• Triphenylbenzylphosphonium·bromide
• Benzyl triphenyl phosphonium bromide
• ZU75GQ8UMZ
• Phosphonium, benzyltriphenyl- bromide
• Phenylmethyl-triphenylphosphonium bromide
• EN300-173909
• benzyl(triphenyl)phosphanium bromide
• FT-0604864
• CS-W011620
• NS00081134
• benzyltriphenylphosphanium bromide
• CHEMBL172390
• A808297
• B-2025
• benzyl(triphenyl)phosphanium;bromide
• SCHEMBL163158
• benzyl-triphenylphosphonium bromide
• MFCD00031707
• Phosphonium, benzyltriphenyl-, bromide
• EINECS 215-908-4
• AMY42218
• C25H22BrP
• BAA44946
• B2025
• NSC-54813
• NSC54813
• benzyl triphenylphosphonium bromide
• Benzyltriphenylphosphoniumbromide
• DTXSID50932443
• W-108144
• phenylmethyltriphenylphosphonium bromide
• Phosphonium, triphenyl(phenylmethyl)-, bromide (1:1)
• Z56762358
• F17169
• 1449-46-3
• PHOSPHONIUM, TRIPHENYL(PHENYLMETHYL)-, BROMIDE
• WTEPWWCRWNCUNA-UHFFFAOYSA-M
• AKOS001064828
• Benzyl-Triphenyl-Phosphonium Bromide
• (Phenylmethyl)triphenylphosphonium bromide,; Bromo(benzyl)triphenylphosphorane;
• benzyl(triphenyl)phosphonium bromide
• 215-908-4

• MDL： MFCD00031707
• Inchi： 1S/C25H22P.BrH/c1-5-13-22(14-6-1)21-26(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25;/h1-20H,21H2;1H/q+1;/p-1
• InChI Key： WTEPWWCRWNCUNA-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1
• BRN： 3599867

Computed Properties

• Exact Mass: 432.06400
• Monoisotopic Mass: 432.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White crystalline powder.
• Melting Point: 295-298 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 13.59000
• LogP: 2.18470
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

Benzyltriphenylphosphonium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Benzyltriphenylphosphonium bromide

Introduction to Benzyltriphenylphosphonium bromide (CAS No. 1449-46-3)

Benzyltriphenylphosphonium bromide, with the chemical formula C₂₇H₂₃BrP, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural properties, which make it a valuable reagent in various chemical syntheses and applications. The CAS number 1449-46-3 serves as a unique identifier for this substance, ensuring precise documentation and classification in scientific literature and industrial settings.

The Benzyltriphenylphosphonium bromide molecule consists of a benzyl group attached to a triphenylphosphonium core, with a bromide counterion. This structure imparts specific electronic and steric properties that are highly useful in catalysis, solvation, and as an intermediate in the synthesis of more complex molecules. The compound's stability under various conditions further enhances its utility in both laboratory and industrial applications.

In recent years, the Benzyltriphenylphosphonium bromide has garnered attention for its role in pharmaceutical development. Its ability to act as a phase-transfer catalyst has been leveraged in the synthesis of active pharmaceutical ingredients (APIs). For instance, studies have demonstrated its efficacy in facilitating reactions that are otherwise challenging to achieve under conventional conditions. This has opened new avenues for drug discovery and development, particularly in the synthesis of heterocyclic compounds that are prevalent in modern medicinal chemistry.

Moreover, the Benzyltriphenylphosphonium bromide has been explored in the context of nanotechnology and material science. Its cationic nature allows it to interact with various surfaces and nanoparticles, making it a potential candidate for stabilizing colloidal suspensions and enhancing material properties. Recent research has shown promising results in using this compound to modify the surface characteristics of metal-organic frameworks (MOFs), which have applications ranging from gas storage to catalysis.

The CAS number 1449-46-3 is not only a identifier but also a gateway to a wealth of scientific data. Databases and literature references associated with this number provide comprehensive information on its physical and chemical properties, safety handling guidelines, and potential applications. This level of detail is crucial for researchers who need to integrate this compound into their work while ensuring compliance with regulatory standards.

One of the most intriguing aspects of Benzyltriphenylphosphonium bromide is its role in asymmetric synthesis. The triphenylphosphonium core can be used to induce chirality in reaction intermediates, which is essential for producing enantiomerically pure compounds. These compounds are often required in pharmaceuticals where the presence of even small amounts of the wrong enantiomer can render a drug ineffective or harmful. The ability of Benzyltriphenylphosphonium bromide to facilitate such reactions makes it an indispensable tool in modern synthetic chemistry.

In conclusion, Benzyltriphenylphosphonium bromide (CAS No. 1449-46-3) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable reagent in pharmaceutical synthesis, catalysis, and material science. As research continues to uncover new uses for this compound, its importance is only set to grow, solidifying its place as a cornerstone of modern chemical innovation.